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Compound of Interest

Compound Name: PSI-7977-13CD3
Cat. No.: B1155670
Get Quote
. J

Executive Summary: Imnmediate Action Required

PSI-7977-13CD3 (Sofosbuvir-13C, d3) is a stable isotope-labeled reference standard used in
bioanalysis.

+ Radiological Status:NON-RADIOACTIVE. Do not dispose of in radioactive waste streams.[1]

o Chemical Hazard:HIGH POTENCY API. Treat as a reproductive toxin and specific target
organ toxicant.

» Disposal Method: High-temperature incineration (

) via an approved hazardous waste contractor. NO drain disposal.

Identification & Hazard Assessment

To ensure compliant disposal, you must first validate the material's physicochemical profile.
PSI-7977-13CD3 is the stable isotope-labeled analog of Sofosbuvir, a nucleotide analog
inhibitor of HCV NS5B polymerase.
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Parameter

Specification

Compound Name

PSI-7977-13CD3 (Sofosbuvir-13CD3)

CAS Number 1190307-88-0 (Parent Unlabeled)
Carbon-13 (

Isotopes ) and Deuterium (
)

Radioactivity None (Stable Isotope)

GHS Classification

Warning/Danger; H302 (Harmful if swallowed),
H360 (May damage fertility/unborn child), H372
(Organ damage)

Molecular Weight

~533.5 g/mol (varies by specific labeling

pattern)

The "Isotope Myth" (Critical Safety Note)

Laboratory personnel frequently misclassify "13C" or "d3" labeled compounds as radioactive

due to the nomenclature.

e Fact:

and Deuterium are naturally occurring stable isotopes.[2] They do not decay and emit no

ionizing radiation.

o Operational Impact: Disposing of this material in radioactive waste containers (RAM waste)

will trigger costly rejection fees from your waste hauler and potential regulatory audits for

mixing waste streams.

Waste Classification & Segregation

Proper segregation is the foundation of a self-validating safety system. You must categorize
PSI-7977-13CD3 based on its physical state at the time of disposal.

Decision Logic for Waste Segregation
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Use the following logic flow to determine the correct waste stream.

Waste: PSI-7977-13CD3

Is it mixed with
Radioactive tracers (e.g., 14C, 3H)?

O (Standard)

Is it dissolved in
Flammable Solvent?

Radioactive Waste
(Mixed Waste Stream)

YES (e.g., MeOH)

Hazardous Chemical Waste . .
(Ignitable D001 + Toxic) el et [Rizsis

(Solid Toxic)

Hazardous Chemical Waste

Figure 1: Waste Stream Classification Logic for PSI-7977-13CD3

Click to download full resolution via product page

Detailed Disposal Protocols
Scenario A: Solid Waste (Vials, Weighing Boats, PPE)

* Applicability: Expired reference standards, empty vials with visible residue, contaminated

gloves.
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» Container: Rigid, puncture-resistant container (e.g., High-Density Polyethylene - HDPE).

e Labeling: Must read "HAZARDOUS WASTE - TOXIC." List constituents: "Sofosbuvir (PSI-
7977) Residue."[3]

o Destruction:Incineration Only. Do not landfill. The biological activity of nucleotide analogs
persists in soil; high-temperature incineration ensures complete mineralization.

Scenario B: Liquid Waste (Stock Solutions, HPLC Effluent)

o Applicability: Leftover stock solutions (usually in Methanol or DMSO) or LC-MS waste lines.
o Container: Safety solvent can (Carboy) with vented cap.

o Compatibility: Ensure the container material (HDPE or Glass) is compatible with the solvent
carrier.

e Labeling:
o If in Methanol/Acetonitrile: "HAZARDOUS WASTE - FLAMMABLE, TOXIC."
o List percentages: e.g., "Methanol 99%, Sofosbuvir <1%."

o Regulatory Note: Under EPA RCRA guidelines, if the solvent is ignitable (Flash point <60°C),
the mixture carries the D001 waste code.

Scenario C: "Empty" Containers (The P-List/U-List Context)

While Sofosbuvir is not explicitly P-listed (acutely hazardous) by the EPA, best practice for
potent drug compounds dictates treating the container as hazardous unless triple-rinsed with a
solvent capable of dissolving the drug (e.g., Methanol).

 Recommendation: Dispose of the vial with the cap as solid hazardous waste. Do not attempt
to wash and recycle glass vials used for potent antiviral standards.

Emergency Spill Response (Bio-Safety Level 2 Default)

In the event of a powder spill or stock solution breakage, immediate containment is necessary
to prevent aerosolization.
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5. Disposal
(All materials into
Hazardous Waste bag)

4. Decontamination
(Clean with 10% Bleach,
then Water rinse)

1. Evacuate & Secure 2. Don PPE 3. Containment
(N ey ) (Double Nitrile Gloves, (Cover with absorbent pads
ve N95/P100, Gown) Dampen if powder)

Figure 2: Spill Response Workflow for Potent Nucleotide Analogs

Click to download full resolution via product page

Decontamination Chemistry: While incineration is required for final destruction, surface
decontamination can be achieved using strong oxidizers.

e Primary Wash: 10% Sodium Hypochlorite (Bleach) solution. Allow 10-minute contact time to
degrade the nucleoside structure.

e Secondary Wash: Water (to remove bleach residue).

o Tertiary Wash: 70% Isopropanol (to remove organic films).

Regulatory Compliance & Documentation

Adherence to these regulations is mandatory for legal operation.
o EPA (USA):
o RCRA Status: PSI-7977 is not a listed waste, but exhibits toxicity characteristics.

o Management Standards: Follow 40 CFR Part 266 Subpart P (Management Standards for
Hazardous Waste Pharmaceuticals) if you are a healthcare facility, or standard Generator
requirements (40 CFR 262) if you are a research lab.

o Prohibition: Sewering (pouring down the drain) is strictly prohibited for hazardous

pharmaceuticals [1].
e Chain of Custody:

o Maintain a log of usage for the 13CD3 standard.
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o Record the mass disposed of in your waste manifest.

o Waste Code Suggestion: If not mixed with solvents, use state-specific codes for "Non-
RCRA Regulated Hazardous Waste" or default to DOO1 (Ignitable) if in solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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